Cas no 864860-56-0 (methyl 2-(2-methylpropanamido)-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl 2-(2-methylpropanamido)-1,3-benzothiazole-6-carboxylate
• CAS No: 864860-56-0
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 5801540
• PubChem ID: 4118650
• Update Time: 2023-11-21

methyl 2-(2-methylpropanamido)-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxylic acid, 2-[(2-methyl-1-oxopropyl)amino]-, methyl ester
• 2-[(2-methyl-1-oxopropyl)amino]-1,3-benzothiazole-6-carboxylic acid methyl ester
• SCHEMBL15427000
• AB00578768-02
• IFLab1_005341
• CHEMBL1458347
• 864860-56-0
• BDBM49878
• cid_4118650
• methyl 2-(2-methylpropanoylamino)-1,3-benzothiazole-6-carboxylate
• methyl 2-isobutyramidobenzo[d]thiazole-6-carboxylate
• METHYL 2-(2-METHYLPROPANAMIDO)-1,3-BENZOTHIAZOLE-6-CARBOXYLATE
• 2-(isobutyrylamino)-1,3-benzothiazole-6-carboxylic acid methyl ester
• MLS000419472
• HMS2600L15
• HMS1427C17
• F1300-0057
• SMR000320180
• AKOS024604914
• IDI1_010744
• methyl 2-(2-methylpropanamido)-1,3-benzothiazole-6-carboxylate

• Inchi： 1S/C13H14N2O3S/c1-7(2)11(16)15-13-14-9-5-4-8(12(17)18-3)6-10(9)19-13/h4-7H,1-3H3,(H,14,15,16)
• InChI Key： NIGXAXIRUWJIHQ-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OC)=O)=CC=C2N=C1NC(=O)C(C)C

Computed Properties

• Exact Mass: 278.07251349g/mol
• Monoisotopic Mass: 278.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• pka: 9.84±0.70(Predicted)